Cas no 1339880-25-9 (2-Cyclopropylcyclopentan-1-amine)

• Product Name: 2-Cyclopropylcyclopentan-1-amine
• CAS No: 1339880-25-9
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5705834
• PubChem ID: 64491667
• Update Time: 2025-05-24

2-Cyclopropylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1339880-25-9
• 2-cyclopropylcyclopentan-1-amine
• AKOS013815760
• EN300-1251502
• Cyclopentanamine, 2-cyclopropyl-
• 2-Cyclopropylcyclopentan-1-amine

• Inchi： 1S/C8H15N/c9-8-3-1-2-7(8)6-4-5-6/h6-8H,1-5,9H2
• InChI Key： TVCRJNLSLIBAMF-UHFFFAOYSA-N
• SMILES： NC1CCCC1C1CC1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 185.4±8.0 °C(Predicted)
• pka: 10.78±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-Cyclopropylcyclopentan-1-amine

2-Cyclopropylcyclopentan-1-amine: A Comprehensive Overview

The compound with CAS No 1339880-25-9, commonly referred to as 2-Cyclopropylcyclopentan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group attached to a cyclopentane ring, along with an amine functional group. The cyclopropyl moiety introduces strain into the molecule, while the cyclopentane ring provides stability and rigidity. The presence of the amine group adds versatility to the compound's chemical reactivity and potential applications.

Recent studies have highlighted the importance of 2-Cyclopropylcyclopentan-1-amine in drug discovery. Researchers have explored its potential as a building block for constructing complex molecular architectures. For instance, the compound has been used in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. Its ability to participate in diverse chemical reactions, such as alkylation, acylation, and coupling reactions, makes it an invaluable tool in medicinal chemistry.

The synthesis of 2-Cyclopropylcyclopentan-1-amine involves a multi-step process that typically begins with the preparation of cyclopropane derivatives. One common approach is the use of Simmons-Smith cyclopropanation, which allows for the controlled introduction of the cyclopropyl group. Subsequent steps involve ring-forming reactions to construct the cyclopentane ring and introduce the amine functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of physical properties, 2-Cyclopropylcyclopentan-1-amine exhibits a melting point of approximately 78°C and a boiling point around 145°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has been extensively studied, with results indicating that it remains stable under mild to moderate reaction conditions.

One of the most promising applications of 2-Cyclopropylcyclopentan-1-amine lies in its use as an intermediate in the synthesis of biologically active compounds. For example, researchers have utilized this compound to construct peptide mimetics and small molecule inhibitors targeting specific protein-protein interactions. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for modulating molecular recognition events.

Recent research has also focused on understanding the pharmacokinetic properties of 2-Cyclopropylcyclopentan-1-amine. Studies conducted in preclinical models have shown that the compound exhibits moderate absorption and distribution profiles, with a half-life of approximately 4 hours in rodents. These findings suggest that further optimization could enhance its bioavailability and suitability for therapeutic use.

In conclusion, 2-Cyclopropylcyclopentan-1-amine (CAS No 1339880-25-9) is a versatile and intriguing molecule with significant potential in drug discovery and organic synthesis. Its unique structure, reactivity, and physical properties make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern medicine.